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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Phenoxynicotinic acid, ensuring compliance and laboratory safety. The following procedures

are based on available safety data sheets and general chemical waste disposal principles.

Key Safety and Chemical Data
A summary of the key quantitative data for 2-Phenoxynicotinic acid is presented below for

easy reference.

Property Value

Molecular Formula C₁₂H₉NO₃[1]

Molecular Weight 215.20 g/mol [1]

Appearance Beige Powder[2][3]

CAS Number 35620-71-4[1][2][3][4]

Disposal Procedures
The disposal of 2-Phenoxynicotinic acid must be handled with care due to its irritant

properties and the potential for uninvestigated toxicological effects.[2] The primary route of

disposal is through an approved hazardous waste disposal plant.[3] Always consult with your
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institution's Environmental Health and Safety (EHS) office for specific guidance and to ensure

compliance with local, state, and federal regulations.

Immediate Actions: Spill Cleanup
In the event of a small spill, follow these steps immediately:

Ensure Proper Personal Protective Equipment (PPE): Before cleaning any spill, wear

appropriate PPE, including chemical safety goggles, chemical-resistant gloves, and a lab

coat.[2][3] If there is a risk of dust inhalation, a respirator is necessary.[2]

Ventilate the Area: If the spill occurs in a poorly ventilated space, ensure adequate ventilation

is established.[2]

Contain and Collect: Carefully sweep or vacuum the spilled solid material.[2] Avoid

generating dust.[2]

Package for Disposal: Place the collected material into a suitable, labeled, and closed

container for disposal.[3]

Decontaminate the Area: Clean the spill area thoroughly.

Wash Hands: Wash hands thoroughly after handling.[2]

Routine Disposal of Unused or Waste 2-
Phenoxynicotinic Acid
For the disposal of larger quantities of unused or waste 2-Phenoxynicotinic acid, the following

protocol should be followed. As an organic carboxylic acid, neutralization is a potential

treatment method before final disposal, but this should only be performed by trained personnel

and in accordance with institutional guidelines.

Experimental Protocol: Neutralization of 2-Phenoxynicotinic Acid Waste

This protocol is a general guideline for the neutralization of organic acids and should be

adapted and approved by your institution's EHS department before implementation.

Materials:
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Waste 2-Phenoxynicotinic acid

Large glass beaker

Stirring rod

Sodium carbonate (Na₂CO₃) or 3 M Sodium hydroxide (NaOH) solution[5]

pH paper[5]

Water

Appropriate PPE (chemical splash goggles, chemical-resistant gloves, lab coat)[5]

Procedure:

Work in a Fume Hood: Perform all steps in a certified chemical fume hood.[5]

Dilution: Slowly add the 2-Phenoxynicotinic acid to a large beaker containing at least a 20-

fold excess of water while stirring.[5]

Neutralization: Slowly add sodium carbonate or a 3 M sodium hydroxide solution to the

diluted acid solution while stirring continuously.[5] The reaction may be exothermic.

Monitor pH: Periodically check the pH of the solution using pH paper. Continue adding the

neutralizing agent until the pH is between 5 and 9.[5][6]

Final Disposal: Once neutralized, the solution may be flushed down the drain with a large

excess of water, as permitted by local regulations.[5] If drain disposal is not permitted, the

neutralized solution should be collected in a labeled waste container for pickup by your

institution's hazardous waste management service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Phenoxynicotinic acid.
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Start: 2-Phenoxynicotinic Acid Waste

Is it a spill?

Wear Appropriate PPE

Yes

Consult Institutional EHS Policy

No (Routine Disposal)

Contain and Collect Spill
(Avoid Dust)

Package in Labeled Container

Arrange for Hazardous
Waste Pickup

Is neutralization an approved
in-lab procedure?

Wear Appropriate PPE

Yes

Package as Hazardous Waste
in Labeled Container

No

Neutralize with Base
to pH 5-9 in Fume Hood

Dispose of Neutralized Solution
per EHS Guidelines

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Phenoxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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